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Compound of Interest

Compound Name:
(3,5,5-Trimethylmorpholin-3-

yl)methanol

CAS No.: 1784130-06-8

Cat. No.: B2980173

Get Quote

Executive Summary
(3,5,5-Trimethylmorpholin-3-yl)methanol (CAS 1784130-06-8) is a specialized heterocyclic

building block designed for high-value medicinal chemistry campaigns. Unlike simple

morpholine scaffolds, this molecule incorporates a gem-dimethyl group at the C5 position and a

quaternary center at the C3 position, featuring a hydroxymethyl handle.

This specific substitution pattern addresses two critical failure modes in drug discovery:

metabolic instability (via CYP450-mediated oxidation) and conformational entropy. By sterically

crowding the nitrogen center and blocking the typically reactive

-carbons, this scaffold serves as a metabolically robust bioisostere for standard morpholines,
piperazines, and piperidines in kinase inhibitors (e.g., mTOR, PI3K) and GPCR ligands.

Chemical Identity & Physiochemical Profile[1][2][3]
[4][5]
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This molecule is defined by a highly substituted morpholine ring. The presence of the

hydroxymethyl group at C3 provides a versatile handle for further functionalization (e.g.,

oxidation to aldehyde, conversion to alkyl halide for coupling).

Structural Specifications
Property Detail

IUPAC Name (3,5,5-Trimethylmorpholin-3-yl)methanol

CAS Number 1784130-06-8

Molecular Formula C₈H₁₇NO₂

Molecular Weight 159.23 g/mol

Chirality

The C3 carbon is a chiral center.[1] (Note: CAS

1784130-06-8 typically refers to the racemate or

unspecified stereochemistry unless denoted

with (R)- or (S)- prefixes).

H-Bond Donors 2 (OH, NH)

H-Bond Acceptors 2 (O, N)

Predicted Physiochemical Properties
Note: Values are calculated based on structure-property relationship algorithms (e.g.,

ACD/Labs, ChemAxon) typical for this class of heterocycles.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.smolecule.com/products/s713638
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2980173?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value (Predicted) Significance

LogP ~0.1 to 0.5

Low lipophilicity; excellent for

improving aqueous solubility of

lipophilic drug cores.

pKa (Conjugate Acid) ~7.5 - 8.2

The steric bulk around the

nitrogen may slightly suppress

basicity compared to

unsubstituted morpholine (pKa

~8.36), potentially improving

membrane permeability.

Polar Surface Area (PSA) ~40-50 Å²

Well within the range for CNS

penetration (Blood-Brain

Barrier).

Strategic Application in Drug Design
The "Magic Methyl" & Gem-Dimethyl Effect
The core value of CAS 1784130-06-8 lies in its ability to block metabolic "hotspots." In standard

morpholines, the carbons adjacent to the heteroatoms (C2, C3, C5, C6) are prime targets for

oxidative metabolism by Cytochrome P450 enzymes.

C5 Gem-Dimethyl Block: The two methyl groups at C5 physically prevent CYP450 from

accessing the

-proton, effectively shutting down oxidative ring-opening at this position.

C3 Quaternary Center: The substitution of the

-hydrogen with a methyl group at C3 prevents abstraction, further stabilizing the ring.

Thorpe-Ingold Effect: The gem-dimethyl substituents restrict the conformational flexibility of

the ring, pre-organizing the molecule into a preferred chair conformation. This can lower the

entropic penalty upon binding to a protein target, potentially increasing potency.

Visualization: Metabolic Blocking Mechanism
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Figure 1: Mechanistic comparison of metabolic stability between standard morpholines and the

3,5,5-trimethyl scaffold. The steric bulk prevents enzymatic degradation.

Synthetic Pathways & Retrosynthesis
Synthesis of sterically crowded morpholines is non-trivial due to the difficulty of forming bonds

near quaternary centers. The most reliable routes involve intramolecular cyclization rather than

intermolecular alkylation of hindered amines.

Retrosynthetic Analysis
To synthesize CAS 1784130-06-8, we disconnect the ether oxygen or the amine nitrogen. The

most robust industrial approach typically utilizes the cyclization of a functionalized amino-diol.

Recommended Synthetic Route (Amino-Diol Cyclization)
This protocol is based on the general reactivity of 2-amino-2-methyl-1-propanol derivatives [1,

4].

Step 1: Precursor Assembly (Henry Reaction or Alkylation)

Reagents: 2-Nitropropane derivative + Formaldehyde equivalent OR Amino-alcohol

alkylation.
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Intermediate: A linear amino-diol or halo-amino-alcohol structure: N-(2-hydroxy-2-

methylpropyl)-2-amino-2-methyl-1,3-propanediol derivative.

Step 2: Cyclization (Acid-Mediated Dehydration)

Reagents: H₂SO₄ or p-TsOH (Dehydrating conditions).

Mechanism: Intramolecular nucleophilic attack of the hydroxyl group onto the tertiary carbon

(often via an epoxide intermediate or direct displacement).

Starting Materials:
2-Amino-2-methyl-1-propanol

+ Epichlorohydrin deriv.

Intermediate:
N-(2-hydroxy-alkyl)-amino-alcohol

Alkylation / Ring Opening

Cyclization Step:
Acid Catalysis / Dehydration

Intramolecular
Etherification

Target:
(3,5,5-Trimethylmorpholin-3-yl)methanol

Purification

Click to download full resolution via product page

Figure 2: Generalized synthetic workflow for the construction of the 3,5,5-trimethylmorpholine

core.

Experimental Handling & Stability
Storage & Stability
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Hygroscopicity: Morpholine derivatives, especially those with free hydroxyl/amine groups,

are often hygroscopic. Store under inert gas (Nitrogen/Argon).

Temperature: Store at 2-8°C for long-term stability.

Reactivity: Incompatible with strong oxidizing agents. The secondary amine is nucleophilic

and will react with acid chlorides, isocyanates, and alkyl halides.

Solubility Protocol
For biological assays (in vitro):

Stock Solution: Dissolve in DMSO to 10 mM or 20 mM.

Sonication: If solids persist, sonicate at 40°C for 5 minutes.

Aqueous Dilution: Dilute into PBS or media. The compound is expected to have high

aqueous solubility due to the morpholine oxygen and hydroxyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2980173?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

